Cas no 27154-83-2 (Benzenesulfonic acid, oxybis-)
Benzenesulfonic acid, oxybis- structure
Product Name:Benzenesulfonic acid, oxybis-
CAS No:27154-83-2
MF:C12H10O7S2
MW:330.333601474762
CID:1429444
PubChem ID:15140032
Update Time:2025-04-20
Benzenesulfonic acid, oxybis- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, oxybis-
- 2-(2-sulfophenoxy)benzenesulfonic acid
- 2,2'-Oxydi(benzene-1-sulfonic acid)
- SCHEMBL5698446
- 27154-83-2
- DTXSID60568914
-
- Inchi: 1S/C12H10O7S2/c13-20(14,15)11-7-3-1-5-9(11)19-10-6-2-4-8-12(10)21(16,17)18/h1-8H,(H,13,14,15)(H,16,17,18)
- InChI Key: PANIBUVGEJDJGE-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1OC1C=CC=CC=1S(=O)(=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 329.9868
- Monoisotopic Mass: 329.98679500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 135Ų
Experimental Properties
- PSA: 117.97
Benzenesulfonic acid, oxybis- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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